Cas no 78608-97-6 (Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, 2-acetate, (1R,2S,4R,5R)-)

• Product Name: Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, 2-acetate, (1R,2S,4R,5R)-
• CAS No: 78608-97-6
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 575180
• PubChem ID: 44146194
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, 2-acetate, (1R,2S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, 2-acetate, (1R,2S,4R,5R)-
• [(1R,2R,4R,5R)-2,6,6-trimethyl-4-bicyclo[3.1.1]heptanyl] acetate
• [1R-(1alpha,2alpha,4alpha,5alpha)]-4,6,6-trimethylbicyclo[3.1.1.]hept-2-yl acetate
• (+)-Verbanyl acetate
• Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, acetate, (1R,2S,4R,5R)- (9CI)
• Bicyclo[3.1.1]heptan-2-ol,4,6,6-trimethyl-, acetate, [1R-(1a,2a,4a,5a)]-
• EINECS 278-953-9
• DTXSID20999886
• (1R-(1alpha,2alpha,4alpha,5alpha))-4,6,6-Trimethylbicyclo(3.1.1.)hept-2-yl acetate
• 78608-97-6
• 4,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-2-YL ACETATE

• Inchi： 1S/C12H20O2/c1-7-5-11(14-8(2)13)10-6-9(7)12(10,3)4/h7,9-11H,5-6H2,1-4H3/t7-,9-,10+,11-/m1/s1
• InChI Key： SJTUFGGNSOBUCB-CZULRBLNSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@H](C)[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids